Cas no 1417860-03-7 ((2-Chloro-6-fluorophenyl)methanesulfinic acid)

• Product Name: (2-Chloro-6-fluorophenyl)methanesulfinic acid
• CAS No: 1417860-03-7
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 6011512
• PubChem ID: 71651542
• Update Time: 2025-08-03

(2-Chloro-6-fluorophenyl)methanesulfinic acid Chemical and Physical Properties

Names and Identifiers

• (2-chloro-6-fluorophenyl)methanesulfinic acid
• EN300-721642
• 1417860-03-7
• (2-Chloro-6-fluorophenyl)methanesulfinic acid

• Inchi： 1S/C7H6ClFO2S/c8-6-2-1-3-7(9)5(6)4-12(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： XLCJDMZCNLHKOC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CS(=O)O)F

Computed Properties

• Exact Mass: 207.9761065g/mol
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.5Ų

Additional information on (2-Chloro-6-fluorophenyl)methanesulfinic acid

Chemical Compound CAS No. 1417860-03-7: (2-Chloro-6-fluorophenyl)methanesulfinic Acid

The chemical compound (2-Chloro-6-fluorophenyl)methanesulfinic acid, identified by the CAS registry number 1417860-03-7, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methanesulfinic acid group with a substituted phenyl ring containing chlorine and fluorine substituents. The presence of these halogens imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of (2-Chloro-6-fluorophenyl)methanesulfinic acid in the development of novel bioactive compounds. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of various heterocyclic structures, which are known for their pharmacological activities. For instance, its use in the construction of pyridine and pyrimidine derivatives has shown promise in antitumor and anti-inflammatory drug discovery. The ability to modify the substituents on the phenyl ring further enhances its versatility, allowing for fine-tuning of biological activity.

The synthesis of CAS No. 1417860-03-7 involves a multi-step process that typically begins with the preparation of the corresponding chloro-fluorophenol derivative. This is followed by sulfonation and subsequent oxidation to form the sulfinic acid group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact. The use of microwave-assisted synthesis has also been reported, enabling faster reaction times and higher yields.

In terms of applications, (2-Chloro-6-fluorophenyl)methanesulfinic acid has found utility in several key areas. In agriculture, it has been explored as a potential herbicide due to its ability to inhibit specific enzymatic pathways in plants. Field trials have shown selective activity against certain weeds without adversely affecting crop plants, making it a promising candidate for sustainable pest management.

Within the pharmaceutical industry, this compound has been utilized as an intermediate in the synthesis of statins, a class of drugs used to lower cholesterol levels. Its role in forming the critical bicyclic framework of these molecules underscores its importance in drug development. Additionally, research into its potential as an anti-viral agent is ongoing, with preliminary studies indicating activity against several enveloped viruses.

The environmental impact of CAS No. 1417860-03-7 has also been a focus of recent investigations. Studies have shown that under aerobic conditions, this compound undergoes rapid biodegradation, reducing concerns about long-term persistence in ecosystems. However, further research is needed to assess its behavior under anaerobic conditions and its potential for bioaccumulation.

In conclusion, (2-Chloro-6-fluorophenyl)methanesulfinic acid, CAS No. 1417860-03-7, stands out as a versatile and valuable compound with diverse applications across multiple industries. Its unique structure and reactivity continue to drive innovative research into new drug candidates and agrochemicals. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.